N-{3-[{3-[benzyl(methyl)amino]propyl}(methyl)amino]propyl}-3-bromo-4-ethoxybenzamide

• Molecular Formula: C24H34BrN3O2
• Molecular Weight: 476.4 g/mol
• IUPAC Name: N-[3-[3-[benzyl(methyl)amino]propyl-methylamino]propyl]-3-bromo-4-ethoxybenzamide
• InChI: InChI=1S/C24H34BrN3O2/c1-4-30-23-13-12-21(18-22(23)25)24(29)26-14-8-15-27(2)16-9-17-28(3)19-20-10-6-5-7-11-20/h5-7,10-13,18H,4,8-9,14-17,19H2,1-3H3,(H,26,29)
• InChI Key: RQAJEDKYVHJCLC-UHFFFAOYSA-N
• SMILES: CCOC1=C(C=C(C=C1)C(=O)NCCCN(C)CCCN(C)CC2=CC=CC=C2)Br

Description

N-{3-[{3-[benzyl(methyl)amino]propyl}(methyl)amino]propyl}-3-bromo-4-ethoxybenzamide is a chemical compound that has gained significant attention in scientific research due to its potential use in various applications.

Mechanism of Action

The mechanism of action of N-{3-[{3-[benzyl(methyl)amino]propyl}(methyl)amino]propyl}-3-bromo-4-ethoxybenzamide involves the inhibition of specific enzymes and receptors in the body, which are involved in various physiological processes. This compound has been shown to inhibit the activity of acetylcholinesterase, which is an enzyme that is involved in the breakdown of acetylcholine in the brain. It has also been shown to inhibit the activity of certain receptors in the brain, which are involved in the regulation of mood and behavior.
Biochemical and Physiological Effects:
The biochemical and physiological effects of N-{3-[{3-[benzyl(methyl)amino]propyl}(methyl)amino]propyl}-3-bromo-4-ethoxybenzamide are complex and varied. This compound has been shown to have an impact on various physiological processes, including the regulation of mood, behavior, and cognitive function. It has also been shown to have an impact on the activity of various enzymes and receptors in the body, which are involved in the regulation of various physiological processes.

Advantages and Limitations for Lab Experiments

One of the primary advantages of using N-{3-[{3-[benzyl(methyl)amino]propyl}(methyl)amino]propyl}-3-bromo-4-ethoxybenzamide in lab experiments is its potential use as a research tool in the field of cancer research. This compound has shown promising results as a potential anticancer agent, and its use in lab experiments could lead to the development of new cancer treatments. However, one of the limitations of using this compound in lab experiments is its potential toxicity, which could limit its use in certain applications.

Future Directions

There are several future directions for the study of N-{3-[{3-[benzyl(methyl)amino]propyl}(methyl)amino]propyl}-3-bromo-4-ethoxybenzamide. One potential direction is the further study of its potential use as a research tool in the field of cancer research. Another potential direction is the study of its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. Additionally, further research is needed to understand the full range of biochemical and physiological effects of this compound, as well as its potential limitations and toxicity.

Synthesis Methods

The synthesis method of N-{3-[{3-[benzyl(methyl)amino]propyl}(methyl)amino]propyl}-3-bromo-4-ethoxybenzamide involves the reaction of 3-bromo-4-ethoxybenzoic acid with N,N-dimethylpropylene diamine, followed by the reaction with benzyl bromide. The resulting product is then reacted with sodium hydroxide to obtain the final compound.

Scientific Research Applications

N-{3-[{3-[benzyl(methyl)amino]propyl}(methyl)amino]propyl}-3-bromo-4-ethoxybenzamide has been studied for its potential use in various scientific research applications. One of the primary applications of this compound is in the field of cancer research, where it has shown promising results as a potential anticancer agent. It has also been studied for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.